Cas no 63754-99-4 (6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one)

6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one structure
63754-99-4 structure
Product Name:6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
CAS No:63754-99-4
MF:C10H10ClNOS
MW:227.710500240326
CID:1094678
PubChem ID:12357748
Update Time:2025-04-20

6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
    • 6-chloro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-one
    • 6-CHLORO-3-PROPYL-1,3-BENZOTHIAZOL-2-ONE
    • 63754-99-4
    • Inchi: 1S/C10H10ClNOS/c1-2-5-12-8-4-3-7(11)6-9(8)14-10(12)13/h3-4,6H,2,5H2,1H3
    • InChI Key: XXPURFRLHPZDCS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(N2CCC)=O

Computed Properties

  • Exact Mass: 227.0171628g/mol
  • Monoisotopic Mass: 227.0171628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.6Ų

6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Pricemore >>

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